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Executive Summary
Indole-3-lactic acid (ILA) is a key metabolite produced by the gut microbiota from the essential

amino acid tryptophan. This molecule has garnered significant attention for its role as a

signaling molecule in host-microbe interactions, particularly through its activity as a ligand for

the aryl hydrocarbon receptor (AHR). ILA is implicated in the modulation of host immune

responses, maintenance of intestinal homeostasis, and has shown potential therapeutic effects

in the context of inflammatory bowel disease, neurodegenerative disorders, and cancer. This

guide provides a comprehensive overview of the biosynthesis of ILA by commensal bacteria, its

downstream signaling pathways, and detailed experimental protocols for its study.

Biosynthesis of Indole-3-Lactate (ILA) from
Tryptophan
The conversion of tryptophan to ILA by gut bacteria is a two-step enzymatic process. This

pathway is a crucial part of the broader network of tryptophan metabolism by the gut

microbiota, which produces a variety of bioactive indole derivatives.[1][2]

Step 1: Tryptophan to Indole-3-Pyruvate (IPyA) The initial step involves the deamination of L-

tryptophan to indole-3-pyruvic acid (IPyA). This reaction is catalyzed by aromatic amino acid

aminotransferases (ArAT).[3][4]
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Step 2: Indole-3-Pyruvate to Indole-3-Lactate (ILA) Subsequently, IPyA is reduced to ILA. This

conversion is carried out by enzymes such as indolelactate dehydrogenase or aromatic lactate

dehydrogenase (aldh).[3][4][5]

Certain bacterial species, particularly within the Bifidobacterium and Lactobacillus genera, are

proficient producers of ILA.[5][6] A number of colonizing intestinal bacteria can metabolize

tryptophan to produce metabolites that improve health and provide immunologic protection.[6]
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Tryptophan to Indole-3-Lactate Pathway
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General Experimental Workflow for ILA Research
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.researchgate.net/figure/Proposed-production-pathway-of-indole-3-lactate-indole-3-acetate-and_fig4_392738473
https://pmc.ncbi.nlm.nih.gov/articles/PMC7231603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7231603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7363505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7363505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7363505/
https://www.benchchem.com/product/b15571032#indole-3-lactate-biosynthesis-from-tryptophan-by-gut-microbiota
https://www.benchchem.com/product/b15571032#indole-3-lactate-biosynthesis-from-tryptophan-by-gut-microbiota
https://www.benchchem.com/product/b15571032#indole-3-lactate-biosynthesis-from-tryptophan-by-gut-microbiota
https://www.benchchem.com/product/b15571032#indole-3-lactate-biosynthesis-from-tryptophan-by-gut-microbiota
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15571032?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

